pregnane-3,6,17-triol triacetate
pregnane-3,6,17-triol triacetate
Brand Name:
Vulcanchem
CAS No.:
113846-07-4
VCID:
VC0220759
InChI:
InChI=1S/C27H40O7/c1-15(28)27(34-18(4)31)12-9-22-20-14-24(33-17(3)30)23-13-19(32-16(2)29)7-10-25(23,5)21(20)8-11-26(22,27)6/h19-24H,7-14H2,1-6H3/t19-,20+,21-,22-,23-,24-,25+,26-,27-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CC(C4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C)OC(=O)C
Molecular Formula:
C8H10NO5P
Molecular Weight:
476.6 g/mol
pregnane-3,6,17-triol triacetate
CAS No.: 113846-07-4
Main Products
VCID: VC0220759
Molecular Formula: C8H10NO5P
Molecular Weight: 476.6 g/mol
| CAS No. | 113846-07-4 |
|---|---|
| Product Name | pregnane-3,6,17-triol triacetate |
| Molecular Formula | C8H10NO5P |
| Molecular Weight | 476.6 g/mol |
| IUPAC Name | [(3S,5R,6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,17-diacetyloxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C27H40O7/c1-15(28)27(34-18(4)31)12-9-22-20-14-24(33-17(3)30)23-13-19(32-16(2)29)7-10-25(23,5)21(20)8-11-26(22,27)6/h19-24H,7-14H2,1-6H3/t19-,20+,21-,22-,23-,24-,25+,26-,27-/m0/s1 |
| Standard InChIKey | CTHSOFYMWQMUQJ-KLZDTNLLSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)OC(=O)C)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2CC(C4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CC(C4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C)OC(=O)C |
| Synonyms | 5beta-pregnane-3alpha,6alpha,17alpha-triol triacetate PGtriol triacetate pregnane-3,6,17-triol triacetate pregnane-3,6,17-triol triacetate, (3alpha,5beta,6alpha)-isome |
| PubChem Compound | 195039 |
| Last Modified | Nov 11 2021 |
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